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Compound of Interest

Compound Name: TEPP-46

Cat. No.: B609134

For researchers, scientists, and drug development professionals, the safe and compliant
disposal of chemical reagents is a critical aspect of laboratory operations. This guide provides
essential safety and logistical information for the proper disposal of TEPP-46, a potent and
selective activator of pyruvate kinase M2 (PKM2). Adherence to these procedures is vital for
maintaining a safe working environment and ensuring regulatory compliance.

While TEPP-46 is not classified as a hazardous substance under the Registration, Evaluation,
Authorisation and Restriction of Chemicals (REACH) regulation, it is imperative to follow
established protocols for chemical waste management to minimize any potential environmental
impact.[1]

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is crucial to handle TEPP-46 with the appropriate
safety measures in place.

Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses or goggles.
e Hand Protection: Use compatible chemical-resistant gloves, such as nitrile gloves.

» Skin Protection: A lab coat should be worn to protect from spills.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b609134?utm_src=pdf-interest
https://www.benchchem.com/product/b609134?utm_src=pdf-body
https://www.benchchem.com/product/b609134?utm_src=pdf-body
https://www.merckmillipore.com/Web-JP-Site/ja_JP/-/JPY/ShowDocument-File?ProductSKU=EMD_BIO-505487&DocumentType=MSD&DocumentId=505487_SUB_SDS_AU_EN.PDF&DocumentUID=50864942&Language=EN&Country=AU&Origin=SERP&Display=inline
https://www.benchchem.com/product/b609134?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Respiratory Protection: Not generally required for handling the solid form in well-ventilated
areas.

TEPP-46 Properties and Handling Summary

For quick reference, the following table summarizes key quantitative data and handling
information for TEPP-46.

Property Value Source
Molecular Weight 372.46 g/mol [2][3]
Form Solid [2][4]
Color White [21[4]
Solubility in DMSO 100 mg/mL [2][4]
Storage Temperature 2-8°C [2][4]

Step-by-Step Disposal Protocol for TEPP-46

The following protocol outlines the recommended steps for the proper disposal of TEPP-46
solid waste and solutions.

Step 1: Waste Identification and Segregation

e Solid Waste: Unused or expired TEPP-46 solid should be collected in a designated, clearly
labeled waste container. Do not mix with other chemical waste to prevent unforeseen
reactions.

e Liquid Waste (DMSO Solutions): Solutions of TEPP-46 in dimethyl sulfoxide (DMSO) should
be collected in a separate, compatible container labeled "Hazardous Waste" or as required
by your institution's Environmental Health and Safety (EHS) office. DMSO is flammable and
should be handled accordingly.

o Contaminated Labware: Disposable labware (e.g., pipette tips, microfuge tubes) that has
come into contact with TEPP-46 should be collected in a designated solid waste container.
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Step 2: Waste Accumulation and Storage

o Store all waste containers in a designated and well-ventilated Satellite Accumulation Area
(SAA) within the laboratory.

o Ensure all waste containers are securely sealed to prevent spills or the release of vapors.

o Properly label all waste containers with the full chemical name ("TEPP-46"), the solvent (if
applicable, e.g., "in DMSQO"), and the accumulation start date.

Step 3: Disposal Procedure

o Consult Institutional Guidelines: Before proceeding with disposal, consult your institution's
Environmental Health and Safety (EHS) office for specific procedures and requirements.

e Schedule a Waste Pickup: Contact your EHS office to schedule a pickup for the collected
TEPP-46 waste. Do not attempt to dispose of chemical waste in the regular trash or down
the drain unless explicitly permitted by your institution for non-hazardous materials.[5][6]

o Decontamination of Empty Containers: Empty TEPP-46 containers should be triple-rinsed
with a suitable solvent (e.g., ethanol or acetone). The first rinsate should be collected as
hazardous waste.[6][7] After thorough rinsing and air drying, the defaced container may be
disposed of as regular trash, in accordance with institutional policy.[5]

Decision Workflow for TEPP-46 Disposal

The following diagram illustrates the logical steps for making decisions regarding the disposal
of TEPP-46.
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Caption: Workflow for the proper disposal of TEPP-46.
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By following these procedures, laboratory professionals can ensure the safe and compliant
disposal of TEPP-46, contributing to a secure research environment. Always prioritize safety
and adhere to your institution's specific guidelines for chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. merckmillipore.com [merckmillipore.com]

. PKM2 Activator 1V, TEPP-46 [sigmaaldrich.com]
. axonmedchem.com [axonmedchem.com]

. scientificlabs.co.uk [scientificlabs.co.uk]

. vumc.org [vumc.org]

. benchchem.com [benchchem.com]

°
~ » &) EaN w N -

. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Proper Disposal of TEPP-46: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609134#tepp-46-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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